Cas no 155632-41-0 (3,4-Dimethylthiophene-2,5-dicarbonitrile)

3,4-Dimethylthiophene-2,5-dicarbonitrile structure
155632-41-0 structure
Product Name:3,4-Dimethylthiophene-2,5-dicarbonitrile
CAS No:155632-41-0
MF:C8H6N2S
MW:162.211639881134
MDL:MFCD00041438
CID:91957
PubChem ID:2804608
Update Time:2025-04-18

3,4-Dimethylthiophene-2,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dimethylthiophene-2,5-dicarbonitrile
    • 2,5-Dicyano-3,4-dimethylthiophene
    • HMS1662E13
    • 3,4-Dimethylthiophene-2,5-dicarbonitrile, 98+%
    • 155632-41-0
    • dimethylthiophene-2,5-dicarbonitrile
    • AKOS015993757
    • 3,4-dimethyl-2,5-thiophenedicarbonitrile
    • 9J-042
    • KJJOQVQJRGSFGU-UHFFFAOYSA-N
    • MFCD00041438
    • FT-0614388
    • DTXSID80384431
    • SCHEMBL2812689
    • 3,4-Dimethylthiophene-2,5-dicarbonitrile,98%
    • MDL： MFCD00041438
    • Inchi： 1S/C8H6N2S/c1-5-6(2)8(4-10)11-7(5)3-9/h1-2H3
    • InChI Key： KJJOQVQJRGSFGU-UHFFFAOYSA-N
    • SMILES： S1C(C#N)=C(C)C(C)=C1C#N
    • BRN： 6799021

Computed Properties

  • Exact Mass: 162.02500
  • Monoisotopic Mass: 162.025169
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.8
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4

Experimental Properties

  • Color/Form: Light brown powder
  • Density: 1.22
  • Melting Point: 122-124°C
  • Boiling Point: 305.5 °C at 760 mmHg
  • Flash Point: 138.6 °C
  • Refractive Index: 1.568
  • PSA: 75.82000
  • LogP: 2.10826
  • Solubility: Not determined

3,4-Dimethylthiophene-2,5-dicarbonitrile Security Information

  • Hazardous Material transportation number：UN 3276
  • Hazard Category Code： 25-36/37/38
  • Safety Instruction： S22-S36/37
  • Risk Phrases：R20/21/22
  • Packing Group：III
  • Safety Term：6.1
  • HazardClass：6.1
  • PackingGroup：III
  • Packing Group：III
  • Hazard Level：6.1

3,4-Dimethylthiophene-2,5-dicarbonitrile Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4-Dimethylthiophene-2,5-dicarbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB343465-100mg
3,4-Dimethyl-2,5-thiophenedicarbonitrile, 90%; .
 155632-41-0 90%
100mg
 €283.50 2025-04-20
abcr
AB343465-100 mg
3,4-Dimethyl-2,5-thiophenedicarbonitrile, 90%; .
 155632-41-0 90%
100 mg
 €283.50 2023-07-19
Ambeed
A439609-2mg
3,4-Dimethylthiophene-2,5-dicarbonitrile
 155632-41-0 95+%
2mg
 $58.0 2024-08-03

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